Cas no 565-74-2 (2-Bromo-3-methylbutanoic Acid)

2-Bromo-3-methylbutanoic Acid structure
2-Bromo-3-methylbutanoic Acid structure
Product Name:2-Bromo-3-methylbutanoic Acid
CAS No:565-74-2
MF:C5H9BrO2
MW:181.027761220932
MDL:MFCD00004210
CID:38382
PubChem ID:11268
Update Time:2025-04-18

2-Bromo-3-methylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromoisovaleric acid
    • 2-Bromo-3-methylbutyric acid
    • 1-acetoxy-3-bromopropane
    • 3-bromopropyl acetate
    • α-Bromoisovaleric acid
    • 2-BROMO-3-METHYLBUTANOIC ACID
    • a-Bromoisovalericacid
    • L-Carnosine
    • 1-broMo-3-ethylbenzene
    • 2-broMo acid
    • 2-Bromo-iso-acid
    • 2-BROMOISOPENTANOIC ACID
    • a-Bromoisopentanoic acid
    • dl-2-bromo-3-methylbutyric acid
    • DL-2-Bromoisovaleric acid
    • Butanoic acid, 2-bromo-3-methyl-
    • alpha-Bromoisovaleric acid
    • Butyric acid, 2-bromo-3-methyl-
    • 2-Bromo-3-methylbutyricacid
    • .alpha.-Bromoisovaleric acid
    • UEBARDWJXBGYEJ-UHFFFAOYSA-N
    • 2-BROMO-3-METHYL-BUTANOIC ACID
    • (+/-)-2-BROMO-3-METHYLBUTYRIC ACID
    • a-Bromoisovaleric Acid
    • Bromisovaleriansaure
    • alpha-bromo-isovaleric acid
    • SC
    • 2-bromo-3-methyl-butanoicaci
    • 2-bromo-3-methyl-butyricaci
    • DTXSID30870617
    • 565-74-2
    • EINECS 209-291-0
    • InChI=1/C5H9BrO2/c1-3(2)4(6)5(7)8/h3-4H,1-2H3,(H,7,8
    • FT-0641608
    • alpha-Bromoisovaleric acid, purum, >=98.0% (GC)
    • AKOS000121095
    • B0668
    • UNII-M69LGV465C
    • 2-Bromo-3-methylbutyric acid, 97%
    • 2-bromo-3-methyl-butyric acid
    • SB47853
    • NSC-6967
    • MFCD00004210
    • .ALPHA.-BROMOISOVALERIC ACID [MI]
    • NSC 167
    • Chlorodiphenylmethane(benzhydryl chloride)
    • NSC167
    • 169320-29-0
    • EN300-25402
    • W-105511
    • Z203888738
    • (+)-2-bromo-3-methylbutyric acid
    • (+/-)-.ALPHA.-BROMOISOPENTANOIC ACID
    • SCHEMBL659682
    • AKOS022060511
    • BRN 1721146
    • AS-11032
    • SB44751
    • DL-.ALPHA.-BROMO-.BETA.-METHYLBUTYRIC ACID
    • AI3-21065
    • NSC6967
    • NSC-167
    • CS-0498321
    • FT-0611574
    • FT-0638637
    • NS00042359
    • M69LGV465C
    • Q27283553
    • R-2-Bromo-3-methylbutyric acid
    • SY033749
    • Isovaleric acid, .alpha.-bromo-
    • A10761
    • DB-013638
    • S-2-Bromo-3-methyl-butyric acid
    • BBL010942
    • DB-020607
    • STK802038
    • 2-Bromo-3-methylbutanoic Acid
    • MDL： MFCD00004210
    • Inchi： 1S/C5H9BrO2/c1-3(2)4(6)5(7)8/h3-4H,1-2H3,(H,7,8)
    • InChI Key： UEBARDWJXBGYEJ-UHFFFAOYSA-N
    • SMILES： BrC(C(=O)O)C(C)C
    • BRN： 1721146

Computed Properties

  • Exact Mass: 179.97900
  • Monoisotopic Mass: 179.978592
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 90.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Crystallization.
  • Density: 1.4210 (rough estimate)
  • Melting Point: 39-42 °C (lit.)
  • Boiling Point: 124-126 °C/20 mmHg(lit.)
  • Flash Point: Fahrenheit: 224.6 ° f
    Celsius: 107 ° c
  • Refractive Index: 1.4790 (estimate)
  • Solubility: alcohol: soluble(lit.)
  • PSA: 37.30000
  • LogP: 1.49050
  • Merck: 1422
  • Solubility: Soluble in ethanol and ether, slightly soluble in water.

2-Bromo-3-methylbutanoic Acid Security Information

  • Symbol: GHS05 GHS07
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H302,H312,H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 3261 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 21/22-34
  • Safety Instruction： S26-S36/37/39-S45
  • RTECS：ES8055000
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：III
  • TSCA：Yes
  • Storage Condition：Store at room temperature
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R21/22; R34
  • Packing Group：III
  • Hazard Level：8

2-Bromo-3-methylbutanoic Acid Customs Data

  • HS CODE：29159080
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

2-Bromo-3-methylbutanoic Acid Pricemore >>

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TRC
B697118-500mg
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 $ 64.00 2023-04-18
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 $ 55.00 2022-06-06
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2-Bromo-3-methylbutanoic Acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:565-74-2)2-溴异戊酸
Order Number:LE25506638
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:49
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:565-74-2)2-溴异戊酸
LE25506638
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email